Cas no 361168-73-2 (N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2,4-dichlorobenzamide)

• Product Name: N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2,4-dichlorobenzamide
• CAS No: 361168-73-2
• MF: C₁₆H₁₇Cl₂N₃OS
• MW: 370.296680212021
• CID: 6019908
• PubChem ID: 4283418
• Update Time: 2025-07-01

N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2,4-dichlorobenzamide
• N-(2-(tert-butyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2,4-dichlorobenzamide
• Benzamide, 2,4-dichloro-N-[2-(1,1-dimethylethyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
• SR-01000442676
• AKOS016375400
• Oprea1_088563
• N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide
• 361168-73-2
• SR-01000442676-1
• N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2,4-dichlorobenzamide
• F0396-0112
• N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2,4-dichlorobenzamide

• Inchi： 1S/C16H17Cl2N3OS/c1-16(2,3)21-14(11-7-23-8-13(11)20-21)19-15(22)10-5-4-9(17)6-12(10)18/h4-6H,7-8H2,1-3H3,(H,19,22)
• InChI Key： FPTSSBYLYZIAHV-UHFFFAOYSA-N
• SMILES： C(NC1N(C(C)(C)C)N=C2CSCC2=1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 369.0469387g/mol
• Monoisotopic Mass: 369.0469387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 465.8±45.0 °C(Predicted)
• pka: 11.33±0.20(Predicted)

Additional information on N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2,4-dichlorobenzamide

Recent Advances in the Study of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide (CAS: 361168-73-2)

The compound N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide (CAS: 361168-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amide derivative, characterized by its unique thienopyrazole scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 361168-73-2, highlighting a novel multi-step approach that improves yield and purity. The study emphasized the importance of the tert-butyl group and the dichlorobenzamide moiety in enhancing the compound's stability and binding affinity to target proteins. Computational modeling and X-ray crystallography were employed to demonstrate the compound's interaction with specific kinase domains, suggesting its potential as a lead candidate for kinase inhibitor development.

Further investigations into the biological activity of 361168-73-2 have revealed its promising anti-inflammatory effects. A preclinical study conducted by researchers at a leading pharmaceutical institute demonstrated that the compound significantly reduces pro-inflammatory cytokine production in murine models of acute inflammation. The study attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings position 361168-73-2 as a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 361168-73-2. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase activity. Mechanistic studies indicated that the compound induces apoptosis via mitochondrial pathway activation, further supporting its therapeutic potential. However, challenges such as bioavailability and off-target effects remain to be addressed in subsequent studies.

The pharmacokinetic profile of 361168-73-2 has also been a focus of recent research. A comparative study evaluating its metabolic stability in human liver microsomes revealed moderate clearance rates, suggesting the need for structural modifications to optimize its drug-like properties. Researchers have proposed several analogs with improved metabolic stability and oral bioavailability, which are currently under investigation in early-stage clinical trials.

Looking ahead, the development of 361168-73-2 and its derivatives represents an exciting frontier in medicinal chemistry. Future research directions may include the exploration of its applications in neurodegenerative diseases, given its reported neuroprotective effects in preliminary studies. Additionally, combination therapies incorporating this compound with existing drugs are being considered to enhance therapeutic efficacy and overcome resistance mechanisms. As the understanding of its molecular targets and mechanisms deepens, 361168-73-2 continues to emerge as a versatile scaffold for drug discovery in multiple therapeutic areas.